Cas no 2172602-32-1 (methyl 1-(3-hydroxyoxetan-3-yl)cyclopropane-1-carboxylate)

• Product Name: methyl 1-(3-hydroxyoxetan-3-yl)cyclopropane-1-carboxylate
• CAS No: 2172602-32-1
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• CID: 6585843
• PubChem ID: 165601317
• Update Time: 2025-11-01

methyl 1-(3-hydroxyoxetan-3-yl)cyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(3-hydroxyoxetan-3-yl)cyclopropane-1-carboxylate
• EN300-1633087
• 2172602-32-1

• Inchi： 1S/C8H12O4/c1-11-6(9)7(2-3-7)8(10)4-12-5-8/h10H,2-5H2,1H3
• InChI Key： NTYKFFDKKFSKNA-UHFFFAOYSA-N
• SMILES： O1CC(C1)(C1(C(=O)OC)CC1)O

Computed Properties

• Exact Mass: 172.07355886g/mol
• Monoisotopic Mass: 172.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 55.8Ų

Additional information on methyl 1-(3-hydroxyoxetan-3-yl)cyclopropane-1-carboxylate

Methyl 1-(3-Hydroxyoxetan-3-yl)cyclopropane-1-carboxylate: A Comprehensive Overview

Methyl 1-(3-hydroxyoxetan-3-yl)cyclopropane-1-carboxylate, identified by the CAS number 2172602-32-1, is a compound of significant interest in contemporary chemical research. This compound, with its unique structural features, has garnered attention for its potential applications in various fields, including pharmaceuticals, materials science, and biotechnology. Recent studies have shed light on its synthesis, properties, and functional applications, making it a focal point in both academic and industrial settings.

The molecular structure of methyl 1-(3-hydroxyoxetan-3-yl)cyclopropane-1-carboxylate is characterized by a cyclopropane ring fused with an oxetane moiety, which introduces a high degree of ring strain. This strain is known to influence the compound's reactivity and stability. The presence of a hydroxyl group (-OH) on the oxetane ring adds to its complexity, enabling diverse chemical interactions. The methyl ester group further enhances its solubility and bioavailability, making it a promising candidate for drug delivery systems.

Recent advancements in synthetic chemistry have facilitated the efficient synthesis of this compound. Researchers have employed various methodologies, including ring-opening reactions and catalytic cross-couplings, to achieve high yields and purity. These methods not only underscore the compound's versatility but also pave the way for its large-scale production. The ability to modify the substituents on the cyclopropane and oxetane rings has opened new avenues for tailoring its properties to specific applications.

The physical and chemical properties of methyl 1-(3-hydroxyoxetan-3-yl)cyclopropane-1-carboxylate are critical to understanding its behavior in different environments. Its melting point, boiling point, and solubility characteristics have been extensively studied under varying conditions. These studies reveal that the compound exhibits moderate thermal stability and selective solubility in organic solvents, which are advantageous for its use in organic synthesis and material science.

In terms of applications, this compound has shown promise in several areas. In pharmaceuticals, it serves as a valuable intermediate in the synthesis of bioactive molecules due to its ability to participate in nucleophilic attacks and other key reactions. Its role as a building block in drug discovery has been highlighted by recent research papers that emphasize its potential in developing novel therapeutic agents.

Moreover, the unique structure of methyl 1-(3-hydroxyoxetan-3-yl)cyclopropane-1-carboxylate makes it an attractive candidate for materials science applications. Its ability to form stable polymers under certain conditions has been explored for use in advanced materials such as biodegradable polymers and high-performance composites. This dual functionality—serving both as a chemical building block and a material precursor—underscores its versatility.

The latest research trends indicate a growing interest in exploring the biological activity of this compound. Studies are being conducted to evaluate its potential as an antimicrobial agent or as a component in drug delivery systems. Preliminary results suggest that it may possess inhibitory effects against certain enzymes, making it a potential lead compound for further drug development.

In conclusion, methyl 1-(3-hydroxyoxetan-3-yl)cyclopropane-1-carboxylate (CAS No: 2172602-32-1) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure, coupled with recent advancements in synthetic methods and application studies, positions it as a key player in future research endeavors. As ongoing investigations continue to unravel its full potential, this compound is poised to make significant contributions to both academic research and industrial innovation.